Cas no 2098046-61-6 ((3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone
• CAS No: 2098046-61-6
• MF: C₈H₈N₆O
• MW: 204.188719749451
• CID: 4775530
• Update Time: 2025-06-12

(3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(pyrazin-2-yl)methanone
• (3-azidoazetidin-1-yl)-pyrazin-2-ylmethanone
• (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone

• Inchi： 1S/C8H8N6O/c9-13-12-6-4-14(5-6)8(15)7-3-10-1-2-11-7/h1-3,6H,4-5H2
• InChI Key： AFONYYDWSYDUMS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 204.07595890 g/mol
• Monoisotopic Mass: 204.07595890 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.4
• Molecular Weight: 204.19

Additional information on (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone

Introduction to (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone and Its Significance in Chemical Research

Chemical research has witnessed significant advancements in the development of novel compounds that exhibit diverse biological activities. Among these, (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone, a compound with the CAS number 2098046-61-6, has emerged as a compound of considerable interest. This compound, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and chemical synthesis.

The molecular structure of (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone consists of a methanone moiety linked to two distinct aromatic rings: a pyrazin-2-yl ring and a 3-azidoazetidin-1-yl ring. This bifunctional architecture makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of the azido group on the azetidinyl ring introduces reactivity that can be exploited in various synthetic pathways, while the pyrazinyl ring provides stability and electronic properties that are conducive to further functionalization.

In recent years, there has been a growing interest in exploring the biological activities of heterocyclic compounds. (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone, with its unique structural composition, has been investigated for its potential pharmacological properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development in drug discovery.

One of the most intriguing aspects of (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone is its role as a building block in the synthesis of more complex molecules. The azido group can be readily converted into other functional groups such as amino or carboxylic acids through controlled decomposition reactions. This property makes it an invaluable intermediate in the construction of peptidomimetics and other bioactive molecules. Additionally, the pyrazinyl ring can undergo various chemical transformations, including nucleophilic substitution and metal-catalyzed coupling reactions, further expanding its synthetic utility.

The compound's relevance is further underscored by its application in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have indicated that derivatives of (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone may have applications in oncology, where they could interfere with key signaling pathways involved in cancer cell proliferation.

From a chemical synthesis perspective, (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone serves as a model compound for understanding reaction mechanisms and developing new synthetic methodologies. Its unique structural features provide chemists with a platform to explore novel reactions and transformations that could lead to more efficient and sustainable synthetic routes. This has implications not only for academic research but also for industrial applications where cost-effective and environmentally friendly synthetic processes are highly valued.

The compound's versatility also extends to its use in material science. Researchers have been investigating its potential as a precursor for the development of new materials with specific electronic or optical properties. The ability to functionalize both aromatic rings allows for the creation of polymers and nanoparticles with tailored characteristics, which could find applications in areas such as organic electronics and drug delivery systems.

In conclusion, (3-Azidoazetidin-1-yl)(pyrazin-2-yl)methanone is a compound that exemplifies the intersection of chemistry and biology. Its unique structural features make it a valuable intermediate in organic synthesis, while its potential biological activities position it as a promising candidate for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.